Cas no 1227515-76-5 (2-(Bromomethyl)-3-chloropyridine)

• Product Name: 2-(Bromomethyl)-3-chloropyridine
• CAS No: 1227515-76-5
• MF: C₆H₅BrClN
• MW: 206.467599630356
• MDL: MFCD16607516
• CID: 1088721
• PubChem ID: 22472927
• Update Time: 2025-05-04

2-(Bromomethyl)-3-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-chloropyridine
• EN300-314736
• DA-14036
• CS-0456345
• MFCD16607516
• DTXSID80625891
• A891006
• AS-42752
• Pyridine, 2-(bromomethyl)-3-chloro-
• SCHEMBL1161332
• AKOS022174093
• 1227515-76-5
• SY212016
• DTXCID50576644

• MDL： MFCD16607516
• Inchi： 1S/C6H5BrClN/c7-4-6-5(8)2-1-3-9-6/h1-3H,4H2
• InChI Key： SRDFDJYHNRNJOL-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=CN=1)Cl

Computed Properties

• Exact Mass: 204.92939g/mol
• Monoisotopic Mass: 204.92939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(Bromomethyl)-3-chloropyridine

2-(Bromomethyl)-3-chloropyridine: A Comprehensive Overview

The compound 2-(Bromomethyl)-3-chloropyridine, identified by the CAS number 1227515-76-5, is a heterocyclic aromatic compound with significant applications in organic synthesis and material science. This compound is characterized by its pyridine ring structure, which is a six-membered ring containing one nitrogen atom. The substitution pattern of this molecule includes a bromomethyl group at the 2-position and a chlorine atom at the 3-position, contributing to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of heterocyclic compounds like 2-(Bromomethyl)-3-chloropyridine in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The pyridine ring system is known for its aromatic stability and ability to undergo a wide range of chemical transformations, making it a valuable building block in organic synthesis. The presence of halogen substituents, such as bromine and chlorine, further enhances the reactivity of the molecule, enabling it to participate in nucleophilic substitutions, eliminations, and other key reactions.

In terms of synthesis, 2-(Bromomethyl)-3-chloropyridine can be prepared through various methods, including substitution reactions on pyridine derivatives. One common approach involves the bromination of 3-chloropyridinemethanol under specific conditions to introduce the bromomethyl group. This process requires precise control over reaction conditions to ensure high yields and purity. Researchers have also explored alternative synthetic pathways, such as using transition metal catalysts or microwave-assisted synthesis, to optimize the production of this compound.

The applications of 2-(Bromomethyl)-3-chloropyridine are diverse and expanding with advancements in chemical research. In pharmaceutical chemistry, this compound serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For instance, its use as a precursor in the development of antiviral agents has been reported in recent studies. Additionally, in agrochemistry, derivatives of this compound have shown promise as insecticides and fungicides due to their ability to disrupt key biochemical pathways in pests and pathogens.

In the field of materials science, heterocyclic compounds like 2-(Bromomethyl)-3-chloropyridine are being investigated for their potential in creating advanced materials with tailored properties. For example, their ability to form coordination complexes with metal ions makes them candidates for applications in catalysis and electronic materials. Recent research has also explored their use in polymer chemistry, where they can serve as monomers or cross-linking agents to produce high-performance polymers with enhanced mechanical and thermal stability.

The toxicological profile of 2-(Bromomethyl)-3-chloropyridine is another area of interest for researchers. While pyridine derivatives are generally considered toxic due to their ability to interfere with cellular processes, the specific toxicity of this compound depends on factors such as exposure route and concentration. Studies have shown that it exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. However, further research is needed to fully understand its toxicity profile and mechanisms of action.

In conclusion, 2-(Bromomethyl)-3-chloropyridine, CAS number 1227515-76-5, is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it a valuable tool in organic synthesis, while its diverse applications span fields such as pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in advancing modern chemistry.